![molecular formula C18H26O11 B1237364 methyl (4S,5Z,6S)-5-ethylidene-4-(2-methoxy-2-oxo-ethyl)-6-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4H-pyran-3-carboxylate](/img/structure/B1237364.png)
methyl (4S,5Z,6S)-5-ethylidene-4-(2-methoxy-2-oxo-ethyl)-6-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4H-pyran-3-carboxylate
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Overview
Description
Oleoside dimethylester is a terpene glycoside.
Scientific Research Applications
Enantiospecific Synthesis
One application of the compound involves its enantiospecific synthesis. A study by Deschenaux et al. (1989) details the synthesis of related enantiomers from hydroxybutanoates, highlighting the compound's utility in producing specific stereochemical configurations (Deschenaux, Kallimopoulos, Stoeckli-Evans, & Jacot‐Guillarmod, 1989).
Synthesis of Sugar Imine Molecules
Research by Mohammed et al. (2020) demonstrates the synthesis of a molecule structurally similar to the one . This research is significant for its utilization of D-glucose and click chemistry reaction mechanisms, indicating its potential in carbohydrate chemistry and organic synthesis (Mohammed, Kadhum, Mohammed, & Al Rekabi, 2020).
Synthesis of C-alpha-galactosides
Cossy et al. (1995) applied a method involving photoinduced electron transfer for the synthesis of C-alpha-D-galactopyranosides, demonstrating the compound's relevance in complex organic syntheses, particularly in creating specialized sugar derivatives (Cossy, Ranaivosata, Bellosta, Ancerewicz, Ferritto, & Vogel, 1995).
Synthesis of C-linked Disaccharide Mimetics
Harding et al. (2003) explored the use of similar compounds in synthesizing C-linked disaccharide analogues. This research provides insight into the compound's application in creating structurally complex and biologically active molecules (Harding, Hodgson, Majid, McDowall, & Nelson, 2003).
properties
Molecular Formula |
C18H26O11 |
---|---|
Molecular Weight |
418.4 g/mol |
IUPAC Name |
methyl (4S,5Z,6S)-5-ethylidene-4-(2-methoxy-2-oxoethyl)-6-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate |
InChI |
InChI=1S/C18H26O11/c1-4-8-9(5-12(20)25-2)10(16(24)26-3)7-27-17(8)29-18-15(23)14(22)13(21)11(6-19)28-18/h4,7,9,11,13-15,17-19,21-23H,5-6H2,1-3H3/b8-4-/t9-,11+,13+,14-,15+,17-,18?/m0/s1 |
InChI Key |
KYVUMEGNMQDSHO-VQQRNZRFSA-N |
Isomeric SMILES |
C/C=C\1/[C@@H](C(=CO[C@H]1OC2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)OC |
SMILES |
CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OC |
Canonical SMILES |
CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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